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Compound of Interest

Compound Name: Glycosyltransferase-IN-1

Cat. No.: B12398304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Target: Bacterial Peptidoglycan
Glycosyltransferase (PGT)
Glycosyltransferase-IN-1, identified as compound 5m in the primary literature, is a potent

inhibitor of bacterial peptidoglycan glycosyltransferase (PGT).[1][2] This enzyme is a crucial

component in the biosynthesis of the bacterial cell wall, catalyzing the polymerization of lipid II,

a key precursor, to form linear glycan chains.[3][4][5] The inhibition of PGT disrupts the integrity

of the peptidoglycan layer, ultimately leading to bacterial cell death.[3][4] This makes PGT a

compelling target for the development of novel antibacterial agents.

Quantitative Data Summary
The inhibitory activity of Glycosyltransferase-IN-1 has been quantified through both

enzymatic and microbiological assays.
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Data Type Value Target/Organism Reference

IC50 8.9 μM E. coli PBP1b (a PGT) [6]

MIC 3 µg/mL S. aureus (MSSA) [6]

3 µg/mL
Methicillin-resistant S.

aureus (MRSA)
[6]

12-24 µg/mL E. coli [6]

Signaling Pathway and Mechanism of Action
Glycosyltransferase-IN-1 targets a critical step in the bacterial cell wall synthesis pathway.

This pathway is essential for bacterial survival and is a well-established target for antibiotics.

The following diagram illustrates the key stages of peptidoglycan biosynthesis and the point of

inhibition by Glycosyltransferase-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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